Commiphora erythraea, ext.
Overview
Description
Commiphora erythraea is a species of the genus Commiphora, which is the most species-rich genus of flowering plants in the frankincense and myrrh family, Burseraceae . The genus contains approximately 190 species of shrubs and trees, which are distributed throughout the (sub-) tropical regions of Africa, the western Indian Ocean islands, the Arabian Peninsula, India, and South America . The common name myrrh refers to several species of the genus, from which aromatic resins are derived for various fragrance and medicinal uses by humans . The resin of Commiphora erythraea, known as myrrh, is traditionally used to protect livestock from ticks and to treat diseases related to inflammation .
Synthesis Analysis
The resin of Commiphora erythraea is constituted by a volatile and a non-volatile fraction. The volatile fraction is a source of furanosesquiterpenoids among which furanodienone showed to be the most promising pharmacological active compound .
Chemical Reactions Analysis
The resin extracts obtained from Commiphora erythraea exhibited significant efficacy in DPPH antioxidant activity, as evidenced by an IC50 value of 26.86 mg/L and a radical scavenging activity percentage of 75.06% .
Physical And Chemical Properties Analysis
The physical and chemical properties of Commiphora erythraea include a boiling point of 140-400℃ at 97.9-99.4kPa and a density of 1.555 at 20℃ .
Mechanism of Action
Myrrh reduces the production of cytokines and reduces the effects of inflammation . It is also suggested to produce an analgesic effect . Myrrh produces cell damage and death in various cancer cell types . Myrrh has been observed to exert antibacterial, antiparasitic, and antifungal activities . Myrrh reduces liver injury in response to carbon tetrachloride insult, suggesting hepatoprotective action . It also displays antioxidant properties . Myrrh reduces low-density lipoprotein levels . Myrrh is cardioprotective, producing a decrease in heart rate and restoring blood pressure in response to isoproteronol challenge . Myrrh lowers plasma glucose and insulin levels in type 2 diabetes mellitus models suggesting an improvement in insulin sensitivity .
Safety and Hazards
Future Directions
Commiphora oleogum resins and its phytochemicals warrant further investigation aiming at chemotaxonomical classification as well as application in skin cancer treatment . The advancement in drug development could explore its rich phytochemical components for drug development as an insecticide due to its great anti-parasitic activity .
properties
CAS RN |
100084-96-6 |
|---|---|
Molecular Formula |
C7H6N2S |
Molecular Weight |
0 |
Origin of Product |
United States |
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